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Compound of Interest

Compound Name: Quinolinic Acid

Cat. No.: B021070

Introduction

Quinolinic acid (QUIN) is a neuroactive metabolite of the kynurenine pathway, which is the
primary catabolic route for tryptophan.[1] Under normal physiological conditions, QUIN is
present in the human brain and cerebrospinal fluid (CSF) at nanomolar concentrations.[1]
However, elevated levels of QUIN have been implicated in the pathogenesis of a variety of
neurological and inflammatory diseases.[2][3] As an N-methyl-D-aspartate (NMDA) receptor
agonist, QUIN can induce excitotoxicity, leading to neuronal dysfunction and death.[1][4] Its
accumulation has been associated with conditions such as Alzheimer's disease, Huntington's
disease, and neuroinflammation.[5][6] Therefore, the accurate quantification of quinolinic acid
in human brain tissue is crucial for researchers, scientists, and drug development professionals
studying the role of the kynurenine pathway in neurological disorders and for the development
of novel therapeutic strategies.

This application note provides detailed protocols for the quantification of quinolinic acid in
human brain tissue samples using state-of-the-art analytical techniques, including Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass
Spectrometry (GC-MS), and High-Performance Liquid Chromatography (HPLC) with
fluorescence detection.

Quantitative Data Summary

The following tables summarize the concentrations of quinolinic acid reported in human brain
tissue and cerebrospinal fluid (CSF) from various studies. These values can serve as a
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reference for researchers investigating the role of quinolinic acid in different neurological
conditions.

Table 1: Quinolinic Acid Concentrations in Human Brain Tissue and CSF
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.. Quinolinic Acid
Sample Type Condition . Reference
Concentration

Brain Tissue (Caudate 1.58 + 0.43 pmol/mg
Postmortem ) [7]
Nucleus) tissue
Brain Tissue Lower than Caudate
Postmortem [7]
(Thalamus) Nucleus
Brain Tissue (Globus Lower than Caudate
) Postmortem [7]
Pallidus) Nucleus
Brain Tissue Lower than Caudate
) Postmortem [7]
(Hippocampus) Nucleus
Brain Tissue (Parietal Lower than Caudate
Postmortem [7]
Cortex) Nucleus
Brain Tissue (Frontal Lower than Caudate
Postmortem [7]
Cortex) Nucleus
Brain Tissue 0.14 £ 0.02 pmol/mg
Postmortem ) [7]
(Cerebellum) tissue
Cerebrospinal Fluid 0.018 + 0.006 pmol/L
Normal Controls ) [8]
(CSF) (pre-hydrolysis)
Cerebrospinal Fluid 0.06 £ 0.008 pmol/L
Normal Controls ] [8]
(CSF) (post-hydrolysis)
Cerebrospinal Fluid o 0.29 £ 0.12 pmol/L
Brain Injury/Edema ) [8]
(CSF) (pre-hydrolysis)
Cerebrospinal Fluid o 0.94 + 0.63 pumol/L
Brain Injury/Edema ] [8]
(CSF) (post-hydrolysis)
Cerebrospinal Fluid o ) Significantly lower
Epileptic Patients [9]
(CSF) (32%) than controls

0.47 + 0.047 pmol/L
Plasma Normal Controls ] [8]
(pre-hydrolysis)
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2.2 £0.27 umol/L
Plasma Normal Controls ] [8]
(post-hydrolysis)

Signaling Pathway

The following diagram illustrates the kynurenine pathway, highlighting the synthesis of
quinolinic acid from tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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